N-(1-isopropyl-2-methylpropyl)-2-[(4-methylphenyl)thio]acetamide

• IUPAC Name: N-(2,4-dimethylpentan-3-yl)-2-(4-methylphenyl)sulfanylacetamide
• InChI: InChI=1S/C16H25NOS/c1-11(2)16(12(3)4)17-15(18)10-19-14-8-6-13(5)7-9-14/h6-9,11-12,16H,10H2,1-5H3,(H,17,18)
• InChI Key: ADPIYZSLVOCYQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)NC(C(C)C)C(C)C
• Molecular Formula: C16H25NOS
• Molecular Weight: 279.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves various organic synthesis techniques, such as stirring compound precursors in specific solvents, recrystallization, and elucidation by spectroscopic methods including HNMR and LC-MS. For example, N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, a compound with a structure related to our compound of interest, is synthesized through a detailed organic synthesis process involving ethyl 2-(2-isopropylphenoxy) acetic acid and 2-diaminobenzene (Sharma et al., 2018).

Molecular Structure Analysis

The molecular structure of compounds similar to N-(1-isopropyl-2-methylpropyl)-2-[(4-methylphenyl)thio]acetamide often reveals intricate details such as intermolecular hydrogen bonds and intramolecular interactions, contributing to their stability and properties. For instance, Sharma et al. (2018) detailed the molecular structure of a related compound, showcasing its orthorhombic crystal system and the presence of intermolecular N–H⋅⋅⋅O hydrogen bonds (Sharma et al., 2018).

Chemical Reactions and Properties

Chemical reactions involving N-(1-isopropyl-2-methylpropyl)-2-[(4-methylphenyl)thio]acetamide and its analogs typically involve processes such as N-chloroacetylation and N-alkylation. For example, N-methyl-2-(4-acylpiperazin-1-yl)-N-[3-(naphthalene-1-yloxy)-3-(thiophen-2-yl)propyl] acetamide derivatives were synthesized using similar reactions (Yang Jing, 2010).

Physical Properties Analysis

The physical properties of compounds like N-(1-isopropyl-2-methylpropyl)-2-[(4-methylphenyl)thio]acetamide include solubility, crystallinity, and melting points. These properties are crucial for understanding the compound's behavior in different environments and for its application in various fields.

Chemical Properties Analysis

The chemical properties, such as reactivity with other chemicals, stability under various conditions, and degradation pathways, are essential for the safe handling and application of N-(1-isopropyl-2-methylpropyl)-2-[(4-methylphenyl)thio]acetamide and related compounds. For example, studies on similar compounds can provide insights into their potential reactivity and stability profiles.

References

• (Sharma et al., 2018): Sharma, G., Anthal, S., Geetha, D., et al. Synthesis, structure and molecular docking analysis of an anticancer drug of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide.
• (Yang Jing, 2010): Yang Jing. Design and Synthesis of N-methyl-2-(4-acylpiperazin-1-yl)-N-[3-(naphthalene-1-yloxy)-3-(thiophen-2-yl)propyl] Acetamide Derivatives.